Cas no 21267-90-3 ( )

  structure
  structure
Product Name: 
CAS No:21267-90-3
MF:C21H39ClN6O
MW:427.026963472366
CID:911423
PubChem ID:54606131
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-[[9-[5-(diethylamino)pentan-2-yl]purin-6-yl]amino]-2,2-dimethylpentan-1-ol,hydrochloride
    • NSC-110769
    • 21267-90-3
    • DTXSID50714226
    • 5-[[9-(5-diethylaminopentan-2-yl)purin-6-yl]amino]-2,2-dimethyl-pentan-1-ol
    • 5-({9-[5-(Diethylamino)pentan-2-yl]-9H-purin-6-yl}amino)-2,2-dimethylpentan-1-ol--hydrogen chloride (1/1)
    • DS-008900
    • NSC110769
    •  
    • Inchi: 1S/C21H38N6O.ClH/c1-6-26(7-2)13-8-10-17(3)27-16-25-18-19(23-15-24-20(18)27)22-12-9-11-21(4,5)14-28;/h15-17,28H,6-14H2,1-5H3,(H,22,23,24);1H
    • InChI Key: AEMJUWZTUCJGIV-UHFFFAOYSA-N
    • SMILES: Cl.OCC(C)(C)CCCNC1=C2C(=NC=N1)N(C=N2)C(C)CCCN(CC)CC

Computed Properties

  • Exact Mass: 390.31104
  • Monoisotopic Mass: 426.2873876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 431
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.1Ų

Experimental Properties

  • PSA: 79.1
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